(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• SMILES: CCOCCNC(C)C1=CC=CC=C1F
• InChI: InChI=1S/C12H18FNO/c1-3-15-9-8-14-10(2)11-6-4-5-7-12(11)13/h4-7,10,14H,3,8-9H2,1-2H3
• InChIKey: KYBSGUGYSPDDGB-UHFFFAOYSA-N

(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine: Identity & Structural Class

(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine (CAS 1155909‑57‑1; molecular formula C₁₂H₁₈FNO; MW 211.28 g·mol⁻¹) is a secondary amine that incorporates a 2‑fluorophenyl ring attached to an α‑methyl‑substituted ethylamine backbone and an ethoxyethyl side chain [1]. Structurally, the compound belongs to the class of fluorinated phenethylamines—a scaffold in which fluorine substitution profoundly alters lipophilicity, metabolic stability, and receptor‑binding profiles relative to non‑fluorinated or regioisomeric analogues [2]. The combination of the α‑methyl branch, ortho‑fluorine, and the ethoxyethyl ether side chain generates a unique three‑dimensional pharmacophore that cannot be replicated by simple benzylamine or primary amine building blocks.

CNS-Focused SAR Fluorinated phenethylamine scaffold for neuroscience-targeted library synthesis.

Unique Pharmacophore Ortho-fluorine, α-methyl branch, and ethoxyethyl chain create a distinct 3D binding geometry.

Lead-Like Lipophilicity Balanced logP profile supports CNS permeability without excessive lipophilicity risk.

• [1] PubChem Compound Summary, CID 43403703. (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Trachsel, D. Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 2012, 4, 577‑590. View Source

(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine: Generic Substitution Failure

The closest commercial analogues—such as (2‑ethoxyethyl)[(2‑fluorophenyl)methyl]amine (CAS 1156425‑23‑8), [1‑(2‑fluorophenyl)ethyl](propan‑2‑yl)amine (CAS 1019477‑67‑8), and 1‑(2‑fluorophenyl)ethylamine (CAS 74788‑44‑6)—differ in at least one critical parameter: the presence or absence of the α‑methyl branch, the nature of the N‑alkyl substituent (ethoxyethyl ether vs. isopropyl vs. hydrogen), and the resulting lipophilicity. Published SAR on fluorinated phenethylamines demonstrates that moving the fluorine from ortho to para or removing the α‑alkyl branch can alter receptor affinity by >10‑fold and drastically change metabolic vulnerability [1]. These structural variables directly control logP, hydrogen‑bond acceptor count, rotatable bond flexibility, and ultimately, target‑engagement profiles. Therefore, replacing (2‑ethoxyethyl)[1‑(2‑fluorophenyl)ethyl]amine with a simpler or regioisomeric analogue during hit‑to‑lead optimisation or scale‑up procurement introduces uncontrolled physicochemical variance that may invalidate SAR trends.

• α-Methyl removal Loss of the α-methyl branch may shift lipophilicity and target engagement profiles compared with the benzyl analogue.
• N-Alkyl modification Replacing ethoxyethyl with isopropyl reduces H-bond acceptors and increases logP, potentially altering CNS lead-like properties.
• Fluorine regioisomer Ortho-to-para shift changes electronic modulation of the amine, which may impact binding kinetics and metabolic profile.

• [1] Trachsel, D. Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 2012, 4, 577‑590. View Source

(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine vs. Structural Neighbours

α-Methyl Branch Lipophilicity and Conformational Effects

The α‑methyl substitution on the benzylic carbon of (2‑ethoxyethyl)[1‑(2‑fluorophenyl)ethyl]amine elevates calculated XLogP3 to 2.0, compared with 1.8 for the direct benzyl analogue (2‑ethoxyethyl)[(2‑fluorophenyl)methyl]amine, while maintaining the same topological polar surface area (TPSA = 21.3 Ų) [1][2]. The extra lipophilicity, combined with an additional heavy atom and the same number of hydrogen‑bond acceptors (3), predicts improved passive membrane permeability without compromising blood‑brain barrier penetrability. In fluorinated phenethylamine SAR, a shift of 0.2–0.5 logP units has been associated with altered CNS distribution [3].

Lipophilicity Shift

Reported

ΔXLogP3 +0.2

Supports CNS permeability fine-tuning over the benzyl analogue.

Computed descriptors; experimental confirmation advised.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	(2-Ethoxyethyl)[(2-fluorophenyl)methyl]amine (CAS 1156425‑23‑8): XLogP3 = 1.8
Quantified Difference	ΔXLogP3 = +0.2 (target more lipophilic); same TPSA (21.3 Ų)
Conditions	PubChem‑computed descriptors (XLogP3 3.0, Cactvs 3.4.6.11)

Why This Matters

The lipophilicity increase provided by the single α‑methyl group enables fine‑tuning of CNS penetration potential relative to the benzyl analogue, which is critical when selecting a building block for neuroscience‑focused libraries.

• [1] PubChem Compound Summary, CID 43403703. (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine. View Source
• [2] PubChem Compound Summary, CID 43387967. (2-Ethoxyethyl)[(2-fluorophenyl)methyl]amine. View Source
• [3] Trachsel, D. Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 2012, 4, 577‑590. View Source

Ethoxyethyl Side Chain: Additional H-Bond Acceptor

Replacement of the ethoxyethyl group with an isopropyl substituent—as in [1‑(2‑fluorophenyl)ethyl](propan‑2‑yl)amine—reduces the hydrogen‑bond acceptor count from 3 to 2 and the TPSA from 21.3 Ų to 12 Ų, while increasing XLogP3 from 2.0 to 2.6 [1][2]. The ether oxygen in the target compound therefore introduces an additional polar interaction site while simultaneously tempering lipophilicity. In CNS drug design, excessive lipophilicity (XLogP3 > 2.5) is associated with increased metabolic clearance and promiscuous off‑target binding, making the ethoxyethyl modification a potential selectivity advantage [3].

H-Bond & Lipophilicity

Reported

HBA +1, logP –0.6, TPSA +9.3 Ų

Ethoxyethyl ether adds polarity while maintaining a favorable CNS logP range.

Computed values; experimental verification advised.

Evidence Dimension	Hydrogen‑bond acceptor count and lipophilicity
Target Compound Data	H‑bond acceptors = 3; XLogP3 = 2.0; TPSA = 21.3 Ų
Comparator Or Baseline	[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine (CAS 1019477‑67‑8): H‑bond acceptors = 2; XLogP3 = 2.6; TPSA = 12 Ų
Quantified Difference	ΔH‑bond acceptors = +1 (target has ether oxygen); ΔXLogP3 = –0.6 (target less lipophilic); ΔTPSA = +9.3 Ų
Conditions	PubChem‑computed descriptors (XLogP3 3.0, Cactvs)

Why This Matters

The ethoxyethyl ether provides an extra hydrogen‑bond acceptor while keeping lipophilicity in a range preferable for CNS lead‑like properties, offering a differentiated scaffold for structure‑based drug design where both polarity and permeability are required.

• [1] PubChem Compound Summary, CID 43403703. (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine. View Source
• [2] PubChem Compound Summary, CID 43177210. [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine. View Source
• [3] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 2010, 5, 235‑248. View Source

Rotatable Bond Count and Conformational Flexibility

(2‑Ethoxyethyl)[1‑(2‑fluorophenyl)ethyl]amine possesses 6 rotatable bonds—identical to the benzyl analogue but twice the count of the isopropyl analogue (3 rotatable bonds) and six‑fold higher than the primary amine 1‑(2‑fluorophenyl)ethylamine (1 rotatable bond) [1][2][3]. Elevated rotatable bond count is a known contributor to entropic penalty upon binding, yet it also enables conformational sampling that can access cryptic binding pockets. In fragment‑based or conformational tethering campaigns, the target’s 6‑rotatable‑bond scaffold represents a middle ground between rigid primary amines (1 rotatable bond) and overly flexible chains, offering a distinct conformational entropy profile for property‑ and structure‑guided selection.

Conformational Flexibility

Reported

6 rotatable bonds

Intermediate flexibility for conformational SAR exploration.

Computed; consider entropic effects in binding studies.

Evidence Dimension	Rotatable bond count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	1-(2-Fluorophenyl)ethylamine (CAS 74788‑44‑6): 1 rotatable bond; [1-(2-Fluorophenyl)ethyl](propan‑2‑yl)amine (CAS 1019477‑67‑8): 3 rotatable bonds
Quantified Difference	Target has 5 more rotatable bonds than primary amine comparator; 3 more than isopropyl analogue
Conditions	PubChem‑computed descriptors (Cactvs)

Why This Matters

When procuring amine building blocks for conformational SAR studies, the 6‑rotatable‑bond scaffold fills a specific gap between rigid primary amines and excessively flexible analogues, enabling exploration of conformational space that competitors cannot address.

• [1] PubChem Compound Summary, CID 43403703. (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine. View Source
• [2] PubChem Compound Summary, CID 2782361. 1-(2-Fluorophenyl)ethylamine. View Source
• [3] PubChem Compound Summary, CID 43177210. [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine. View Source

Ortho-Fluorine Electronic Differentiation

The ortho‑fluoro substitution in the target compound contrasts with the para‑fluoro substitution of (2‑ethoxyethyl)[(4‑fluorophenyl)methyl]amine. Although both compounds share the same molecular weight (197.25 g·mol⁻¹ for the benzyl forms; 211.28 for the α‑methyl‑containing pair) and TPSA, the ortho‑fluorine exerts a stronger electron‑withdrawing inductive effect on the adjacent benzylic amine, potentially modulating basicity (pKa) and metabolic N‑dealkylation rates [1][2]. In phenethylamine SAR literature, ortho‑ vs. para‑fluorine placement has been shown to shift 5‑HT₂ receptor subtype selectivity by >5‑fold due to altered π‑stacking and hydrogen‑bond networks [3]. While direct pKa or metabolic data for the target compound are lacking, the electronic distinction is robust and predictable from physical organic principles.

Fluorine Regioisomer

Class-level

Ortho- vs. para-fluoro distinction

Electronic modulation may differ; supports regioisomeric SAR studies.

Class-level inference; direct pKa/metabolic data unavailable.

Evidence Dimension	Fluorine substitution pattern
Target Compound Data	Ortho‑fluorine on phenyl ring
Comparator Or Baseline	(2-Ethoxyethyl)[(4-fluorophenyl)methyl]amine (CAS 1156118‑26‑1): para‑fluorine substitution
Quantified Difference	Regioisomeric difference (ortho vs. para); computed XLogP3 for para analogue = 1.6 vs. 1.8 for ortho benzyl comparator (Δ = 0.2); for α‑methyl pair, only ortho version is commercially listed from the same supplier
Conditions	PubChem descriptors; commercial availability search (Enamine catalogue, April 2026)

Why This Matters

The ortho‑fluorine regioisomer offers different electronic modulation of the amine, which can translate into distinct target‑binding profiles; procurement of the ortho‑fluoro compound ensures regioisomeric integrity for SAR campaigns.

• [1] PubChem Compound Summary, CID 43387967. (2-Ethoxyethyl)[(2-fluorophenyl)methyl]amine. View Source
• [2] PubChem Compound Summary, CID 43387955. (2-Ethoxyethyl)[(4-fluorophenyl)methyl]amine. View Source
• [3] Trachsel, D. Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 2012, 4, 577‑590. View Source

Purity and Price Competitiveness

The target compound is supplied by Enamine (catalogue EN300‑163691) at ≥95 % purity, with verified pricing tiers: 250 mg = $381, 1 g = $414, 5 g = $2,110 (all USD, 2023 quotations) [1]. The structurally related isopropyl analogue [1‑(2‑fluorophenyl)ethyl](propan‑2‑yl)amine (EN300‑163716) is priced at $728/g from the same supplier [2]. The target compound is therefore approximately 43 % less expensive on a per‑gram basis while offering an additional hydrogen‑bond acceptor, lower lipophilicity, and greater conformational flexibility. Purity has been confirmed by the Chinese supplier Leyan (95 %) , and the compound is also listed by Fluorochem (95 %) , providing multi‑vendor sourcing assurance.

Procurement Metric

Reported

$414/g (target) vs. $728/g (isopropyl analogue)

~43% lower per-gram cost with ≥95% purity; multi-vendor availability.

2023 quotations; verify current pricing and sourcing.

Evidence Dimension	Commercial pricing (USD per gram) and purity
Target Compound Data	≥95 % purity; $414/g (Enamine, 2023‑09‑22 quotation) [1]
Comparator Or Baseline	[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine: ≥95 %; $728/g (Enamine, 2023‑06‑08 quotation) [2]
Quantified Difference	~43 % cost reduction per gram for the target compound; same purity specification
Conditions	Commercial quotations obtained from kuujia.com aggregator; verification through Enamine catalogue

Why This Matters

For laboratories scaling up from hit‑to‑lead synthesis, the lower cost per gram combined with multi‑vendor availability reduces procurement risk and budget pressure without compromising verified purity.

• [1] Kuujia.com price listing for (2‑Ethoxyethyl)[1‑(2‑fluorophenyl)ethyl]amine (CAS 1155909‑57‑1), Enamine EN300‑163691 quotations. Accessed April 2026. View Source
• [2] Kuujia.com price listing for [1‑(2‑Fluorophenyl)ethyl](propan‑2‑yl)amine (CAS 1019477‑67‑8), Enamine EN300‑163716 quotations. Accessed April 2026. View Source

(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine Application Scenarios

CNS-Focused Libraries with Balanced Lipophilicity

With a computed XLogP3 of 2.0—lower than the isopropyl analogue (2.6) but higher than the benzyl analogue (1.8)—the compound occupies a lipophilicity sweet spot for CNS drug discovery. The additional ether oxygen provides an extra hydrogen‑bond acceptor without pushing logP above 2.5, a recognised threshold for increased metabolic clearance and off‑target promiscuity [1][2]. This makes the compound suitable as a core scaffold for CNS‑active library synthesis where balanced permeability and polarity are paramount.

Conformational SAR with Flexible Amine Linkers

The compound’s 6 rotatable bonds place it between the rigid primary amine 1‑(2‑fluorophenyl)ethylamine (1 rotatable bond) and the more lipophilic isopropyl analogue (3 rotatable bonds). This unique conformational flexibility profile enables systematic exploration of entropic effects on target binding, particularly in programs targeting GPCRs or ion channels where ligand conformational entropy contributes significantly to binding free energy [1][2].

Ortho-Fluorine Regioisomeric Selectivity Studies

The ortho‑fluorine substitution differentiates this compound from the para‑fluoro regioisomer (2‑ethoxyethyl)[(4‑fluorophenyl)methyl]amine (XLogP3 = 1.6). In fluorine‑walk SAR campaigns, the ortho‑fluoro regioisomer provides distinct electronic modulation of the benzylic amine, potentially altering basicity and target‑binding kinetics. The compound can serve as the ortho‑fluoro reference point in systematic regioisomeric SAR studies of fluorinated phenethylamine derivatives [1][2].

Cost-Effective Lead Optimisation at Multi-Gram Scale

At $414/g from Enamine (2023 quotation, ≥95 % purity), the compound is approximately 43 % less expensive than its closest structural analogue with comparable purity. Multi‑vendor sourcing (Enamine, Leyan, Fluorochem) further reduces supply‑chain risk for programmes scaling from milligram screening hits to multi‑gram lead optimisation. Budget‑conscious discovery teams can procure the compound at meaningful scale without sacrificing verified purity [1][2].

Application

Selection Property

Validation Focus

CNS-Focused Library Synthesis

Balanced lipophilicity & H-bond profile

CNS permeability & polarity validation

Conformational SAR Studies

Rotatable bond flexibility range

Entropic binding contribution profiling

Ortho-Fluorine Regioisomer SAR

Ortho-fluoro substitution pattern

Electronic modulation & regioisomer binding comparison

Cost-Efficient Lead Optimization

Competitive per-gram cost structure

Multi-vendor purity & supply-chain verification

• [1] PubChem Compound Summary, CID 43403703. (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine. View Source
• [2] Kuujia.com price listing; supplier quotations and PubChem cross‑references for comparator compounds as detailed in Section 3. View Source